Cas no 139192-88-4 (5-bromo-2-(methylsulfanyl)aniline)

5-Bromo-2-(methylsulfanyl)aniline is an aromatic amine derivative featuring a bromo substituent at the 5-position and a methylsulfanyl group at the 2-position of the aniline ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and methylsulfanyl groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. Its well-defined structure and stability under standard conditions make it a reliable building block for researchers in medicinal and materials chemistry. The compound is typically handled under inert conditions to preserve its reactivity.
5-bromo-2-(methylsulfanyl)aniline structure
139192-88-4 structure
Product Name:5-bromo-2-(methylsulfanyl)aniline
CAS No:139192-88-4
MF:C7H8BrNS
MW:218.114119529724
CID:1262986
PubChem ID:43306129
Update Time:2025-07-02

5-bromo-2-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 5-bromo-2-(methylthio)-
    • 2-amino-4-bromophenyl methyl sulphide
    • 5-bromo-2-(methylsulfanyl)aniline
    • 5-Bromo-2-methylsulfanyl-phenylamine
    • 5-bromo-2-(methylthio)aniline
    • Z412043196
    • 5-bromo-2-methylsulfanylaniline
    • F97235
    • 139192-88-4
    • SCHEMBL3868827
    • AKOS009453691
    • EN300-1260949
    • starbld0039389
    • CS-0232001
    • Inchi: 1S/C7H8BrNS/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,9H2,1H3
    • InChI Key: SYCSDMMOTOYBQS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)N)SC

Computed Properties

  • Exact Mass: 216.95614
  • Monoisotopic Mass: 216.956
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.3A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 26.02

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Additional information on 5-bromo-2-(methylsulfanyl)aniline

Introduction to 5-bromo-2-(methylsulfanyl)aniline (CAS No. 139192-88-4)

5-bromo-2-(methylsulfanyl)aniline, with the chemical formula C₆H₈BrNOS, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the class of aniline derivatives, which have been widely studied due to their diverse biological activities and potential applications in drug development. The presence of both bromine and methylsulfanyl functional groups makes this molecule particularly interesting for its reactivity and utility in synthetic chemistry.

The compound is identified by its unique Chemical Abstracts Service (CAS) number, 139192-88-4, which distinguishes it from other similar compounds in the database. This numbering system ensures precise identification and classification, facilitating accurate documentation and communication within the scientific community.

One of the most compelling aspects of 5-bromo-2-(methylsulfanyl)aniline is its role as a key intermediate in the synthesis of various pharmacologically active molecules. The bromine atom provides a reactive site for further functionalization, while the methylsulfanyl group contributes to the molecule's overall stability and bioavailability. These characteristics make it a valuable building block in medicinal chemistry.

Recent research has highlighted the potential of 5-bromo-2-(methylsulfanyl)aniline in the development of novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors that are implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to interact with biological targets at the molecular level has opened up new avenues for drug discovery.

In particular, researchers have been exploring the use of 5-bromo-2-(methylsulfanyl)aniline in the synthesis of small-molecule inhibitors that target specific pathways involved in disease progression. For instance, preliminary studies suggest that derivatives of this compound may exhibit potent anti-inflammatory properties by modulating immune responses. This has sparked interest in further investigating its mechanisms of action and potential therapeutic applications.

The synthesis of 5-bromo-2-(methylsulfanyl)aniline involves a series of well-defined chemical reactions that highlight its versatility as a synthetic intermediate. The process typically begins with the bromination of aniline, followed by nucleophilic substitution to introduce the methylsulfanyl group. These steps require careful control of reaction conditions to ensure high yield and purity.

Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are employed to confirm the structural integrity of the compound. These methods provide detailed information about the molecular structure, allowing researchers to verify the presence of all functional groups and any potential impurities.

The pharmaceutical industry has taken note of the promising properties of 5-bromo-2-(methylsulfanyl)aniline. Several companies are currently engaged in clinical trials to evaluate its efficacy and safety as a lead compound for new drugs. These trials aim to provide concrete evidence supporting its potential as a therapeutic agent and to identify any possible side effects or limitations.

One area where this compound shows particular promise is in the treatment of neurological disorders. Researchers have hypothesized that its ability to cross the blood-brain barrier may make it an effective candidate for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Further studies are needed to validate these hypotheses and to optimize formulations for better bioavailability.

Another exciting application lies in its potential use as an agrochemical intermediate. The chemical properties of 5-bromo-2-(methylsulfanyl)aniline make it suitable for synthesizing compounds that can enhance crop protection and yield. By developing new pesticides or herbicides based on this molecule, scientists may contribute to addressing global food security challenges.

The environmental impact of using 5-bromo-2-(methylsulfanyl)aniline also deserves consideration. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize processes, ensuring that production methods align with environmental regulations and promote sustainability.

In conclusion, 5-bromo-2-(methylsulfanyl)aniline is a versatile and valuable compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a powerful tool for developing new drugs and agrochemicals. As research continues to uncover its potential benefits, this compound is poised to play a crucial role in advancing medical science and addressing global challenges.

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